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Compound of Interest

Compound Name: Rubidium acetate

Cat. No.: B1592912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of rubidium acetate. The information is intended to support research,
development, and application activities where this compound is of interest.

Core Chemical Properties

Rubidium acetate is an inorganic salt with the chemical formula CHzCO2zRb. It presents as a
white, hygroscopic solid that is soluble in water.[1] The compound is formed from the reaction
of a rubidium source, such as rubidium metal, rubidium carbonate, or rubidium hydroxide, with
acetic acid.[2] It is known for its ionic nature, consisting of rubidium cations (Rb*) and acetate
anions (C2H3027).[1]

The key physicochemical properties of rubidium acetate are summarized in the table below
for easy reference and comparison.
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Property Value References
IUPAC Name Rubidium acetate [2]
Chemical Formula C2H302Rb [3]
Molecular Weight 144.51 g/mol [2][4]
Appearance White solid/crystal [2][3]
Melting Point 246 °C (475 °F; 519 1K) [2][3]
(decomposes)

Solubility in Water 85 g/100 ml (at 45 °C) [2]
CAS Number 563-67-7 [2]
SMILES CC(=0)[0-].[Rb+] [21[5]
InChi Key FOGKDYADEBOSPL- 2]
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Molecular and Crystal Structure

Rubidium acetate is an ionic compound. It consists of a positively charged rubidium ion (Rb™*)
and a negatively charged acetate ion (CHsCOO™). The acetate anion is a polyatomic ion where
two carbon atoms are bound to three hydrogen and two oxygen atoms.[6] The structure is

characterized by the electrostatic attraction between the rubidium cation and the acetate anion.
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lonic Structure of Rubidium Acetate
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lonic association between the Rubidium cation and the Acetate anion.

Experimental Protocols

The synthesis of rubidium acetate is typically achieved through a neutralization reaction

between a rubidium base and acetic acid.
General Protocol:

» Reactant Preparation: Prepare an aqueous solution of a rubidium precursor. Common
precursors include rubidium hydroxide (RbOH) or rubidium carbonate (Rb2C0O3).[2]

e Reaction: Slowly add glacial acetic acid (CH3COOH) to the rubidium precursor solution with
constant stirring. The reaction is exothermic.

o With Rubidium Hydroxide: RoOH + CHsCOOH — CH3CO:zRb + H20[7]
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o With Rubidium Carbonate: Rb2COsz + 2CH3sCOOH - 2CH3CO2Rb + H20 + CO2

o Completion: Continue adding acetic acid until the solution is neutralized. For the carbonate
reaction, cessation of CO:z effervescence indicates the reaction is nearing completion.

« |solation: The resulting rubidium acetate solution can be concentrated by heating to
evaporate the water.

o Crystallization: Upon cooling the concentrated solution, rubidium acetate will crystallize.
The crystals can then be filtered, washed with a small amount of cold deionized water, and
dried.

The following diagram illustrates the experimental workflow for the synthesis of rubidium
acetate from rubidium carbonate.
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Synthesis Workflow of Rubidium Acetate
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General workflow for synthesizing Rubidium Acetate.
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While not specific to rubidium acetate, a general field test for the presence of rubidium ions in
a solution can be performed using a spot test with phosphomolybdic acid.[8]

Protocol:

o Sample Preparation: Ensure the sample containing the rubidium salt is dissolved, preferably
in an acidic solution. For solid samples, dissolution can be achieved by heating with
concentrated hydrochloric acid.[8]

e Spot Test: Place a drop of the test solution on a spot plate.
* Reagent Addition: Add a drop of phosphomolybdic acid reagent.

o Observation: The formation of a characteristic precipitate indicates the presence of rubidium
(and/or cesium and potassium).[8] Further tests with silicomolybdic acid can be used to
distinguish between these elements.[8]

Applications and Relevance

Rubidium acetate serves as a versatile compound in various chemical applications. It is used
as a catalyst, particularly for the polymerization of silanol-terminated siloxane oligomers.[2] It
has also been reported to modify the acid/base character of catalyst supports like silica and
alumina.[9][10] In organic synthesis, it is a reagent for preparing other rubidium-containing
compounds and can be used in the production of rubidium-based catalysts.[1] Additionally, it
can serve as a source of rubidium ions in biochemical studies.[1]

Safety and Handling

Rubidium acetate is a stable but moisture-sensitive and hygroscopic compound.[1][3] It should
be stored in a tightly closed container in a dry, cool, and well-ventilated place.[11] It is
incompatible with strong oxidizing agents.[3] When handling, appropriate personal protective
equipment, including safety glasses, rubber gloves, and a dust respirator, should be used to
avoid contact with skin and eyes and to prevent inhalation of dust.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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